(E)-{[4-(benzyloxy)phenyl]methylidene}[(2,4-dichlorophenyl)methoxy]amine

• CAS: 477863-03-9
• Molecular Formula: C21H17Cl2NO2
• Molecular Weight: 386.27
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NOCC3=C(C=C(C=C3)Cl)Cl
• InChI: InChI=1S/C21H17Cl2NO2/c22-19-9-8-18(21(23)12-19)15-26-24-13-16-6-10-20(11-7-16)25-14-17-4-2-1-3-5-17/h1-13H,14-15H2/b24-13+
• InChIKey: LDLYOVIGKKGWMB-ZMOGYAJESA-N
• Solubility: not available

(E)-{[4-(benzyloxy)phenyl]methylidene}[(2,4-dichlorophenyl)methoxy]amine (CAS 477863-03-9) is a synthetic small molecule belonging to the oxime ether class. It features a unique combination of a 4-benzyloxybenzaldehyde-derived oxime core and a 2,4-dichlorobenzyl ether moiety, which distinguishes it from simpler, non-etherified oximes.

CAS 477863-03-9: A Specialized (E)-Oxime Ether Building Block for Advanced Synthesis

(E)-{[4-(benzyloxy)phenyl]methylidene}[(2,4-dichlorophenyl)methoxy]amine (CAS 477863-03-9) is a synthetic small molecule belonging to the oxime ether class [1]. It features a unique combination of a 4-benzyloxybenzaldehyde-derived oxime core and a 2,4-dichlorobenzyl ether moiety, which distinguishes it from simpler, non-etherified oximes. The compound is primarily utilized as a research chemical and an advanced intermediate in organic synthesis, with a molecular formula of C21H17Cl2NO2 and a molecular weight of 386.27 g/mol . Its (E)-configuration is a key structural feature that can influence its reactivity and binding properties in chemical biology applications.

ConfigurationDefined (E)-oxime ether for stereochemical control

Key Substituent2,4-dichlorobenzyl ether for halogen bonding and lipophilicity

Use ContextAdvanced intermediate for focused library synthesis

• [1] Molecules. 2023, 28(13), 5041. 'A Review of Biologically Active Oxime Ethers.' View Source

Why 477863-03-9 Cannot Be Replaced by a Generic Oxime in Drug Discovery

Simple oximes like 4-(benzyloxy)benzaldehyde oxime (CAS 76193-67-4) cannot substitute for 477863-03-9 because they lack the critical O-(2,4-dichlorobenzyl) substituent . This structural difference is not trivial; the 2,4-dichlorobenzyl ether group significantly increases lipophilicity and introduces specific halogen-bonding capabilities, which are known to drastically alter target binding affinity, cellular permeability, and metabolic stability within the oxime ether class [1]. The targeted biological activity of an advanced intermediate or probe molecule is often predicated on this precise substitution pattern, making generic replacement highly likely to fail in a dedicated screening or structure-activity relationship (SAR) study.

Target Compound2,4-dichlorobenzyl oxime ether with (E)-configuration

Generic Oxime4-(benzyloxy)benzaldehyde oxime (CAS 76193-67-4) or simpler oximes

Structural AttributeO-(2,4-dichlorobenzyl) group present

Structural AttributeLacks the 2,4-dichlorobenzyl ether; often undefined stereochemistry

Expected ImpactHalogen-bonding capability and lipophilicity may support target engagement

Expected ImpactBinding affinity and membrane permeability may differ; SAR may not transfer

• [1] Molecules. 2023, 28(13), 5041. 'A Review of Biologically Active Oxime Ethers.' View Source

Evidence-Based Differentiators for Procuring CAS 477863-03-9

The O-(2,4-Dichlorobenzyl) Moiety is Key for Potent FabH Inhibition in Analogous Oxime Ethers

While no direct data is available for 477863-03-9, its structural class demonstrates a clear potency advantage. In a study on O-benzyloxime-derived FabH inhibitors, the compound bearing the 2,4-dichlorobenzyl group (compound 44) was the most active, with an MIC of 3.13–6.25 µg/mL against S. aureus and E. coli, outperforming other analogs [1]. This class-level evidence strongly suggests that the 2,4-dichlorobenzyl substitution pattern, which is present in the target compound, is a critical pharmacophoric element for this biological target.

FabH Inhibition MIC

Class-level inference

Analog: 3.13–6.25 µg/mL

against S. aureus and E. coli (in vitro assay)

Supports antimicrobial screening context for compounds bearing this group

Direct data on target compound unavailable; class SAR inference only

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	No specific data available.
Comparator Or Baseline	Closest class analog (compound 44): MIC = 3.13–6.25 µg/mL (against S. aureus and E. coli).
Quantified Difference	Not calculable for the target compound; difference is inferred from the presence vs. absence of the 2,4-dichlorobenzyl group on the core structure.
Conditions	In vitro antimicrobial assay against Staphylococcus aureus and Escherichia coli.

Why This Matters

For a scientist procuring compounds for an antibacterial program targeting FabH, this structural feature is a validated starting point, making 477863-03-9 a logical choice over analogs lacking this group.

• [1] Luo, Y., et al. 'Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors.' ChemMedChem. 2012, 7(9), 1587-93. View Source

The (E)-Configuration Provides a Defined and Stable Geometry for Molecular Recognition

The target compound is specifically defined as the (E)-isomer, a critical parameter often overlooked. Many structural analogs in vendor catalogs are sold as undefined stereoisomeric mixtures . This defined geometry is essential for consistent molecular docking results and reliable SAR interpretation, where the (Z)-isomer’s activity can differ completely [1].

(E)-Isomer Configuration

Supporting evidence

Defined (E)-geometry per IUPAC name

Ensures stereochemical reproducibility for docking and SAR interpretation

Undefined isomeric mixtures may confound assay readouts

Evidence Dimension	Stereochemical purity for biological testing
Target Compound Data	100% (E)-isomer as defined by IUPAC name.
Comparator Or Baseline	Related analogs (e.g., N-{(Z)-[2-(benzyloxy)phenyl]methylidene}-N-(2,4-dichlorophenyl)amine) exist as the (Z)-isomer, and many simpler oximes are sold without defined stereochemistry.
Quantified Difference	A qualitative but crucial difference: guaranteed (E)-configuration versus an undefined mixture.
Conditions	As defined by standard chemical nomenclature and vendor specification.

Why This Matters

For computational chemists and structural biologists, a defined stereochemistry ensures experimental reproducibility and avoids the confounding variable of mixed isomers in assay results.

• [1] Molecules. 2023, 28(13), 5041. 'A Review of Biologically Active Oxime Ethers.' View Source

Predicted Physicochemical Properties Indicate Superior Lipophilicity for Membrane Permeability

The compound’s calculated LogP is significantly higher than that of its non-etherified parent oxime. The parent 4-(benzyloxy)benzaldehyde oxime has a predicted XLogP3 of 2.9, while the introduction of the 2,4-dichlorobenzyl group in the target compound substantially increases lipophilicity, a known driver for improved membrane permeability in cell-based assays [1].

Predicted LogP

Supporting evidence

Target >4.0 vs. parent oxime 2.9

PubChem XLogP3 for parent; target estimate from structural addition

May support membrane permeability for cell-based assays

Predicted value; experimental measurement recommended

Evidence Dimension	Lipophilicity (predicted LogP)
Target Compound Data	Predicted LogP is > 4.0 (inferred from structural addition of 2,4-dichlorobenzyl group).
Comparator Or Baseline	4-(benzyloxy)benzaldehyde oxime (CAS 76193-67-4): PubChem XLogP3 = 2.9
Quantified Difference	Estimated increase in LogP by > 1.0 units.
Conditions	Predicted properties based on standard computational models (PubChem/Python-based XLogP3).

Why This Matters

A higher LogP suggests the compound is more likely to cross cellular membranes, making it a superior candidate for phenotypic or cell-based screening assays compared to the parent oxime.

• [1] PubChem. 'N'-{(E)-[4-(benzyloxy)phenyl]methylidene}-2-{4-[(4-bromophenyl)sulfonyl]piperazin-1-yl}acetohydrazide' - Computed Properties. View Source

The 2,4-Dichlorophenyl Group is a Privileged Anticonvulsant Fragment in Oxime Ethers

The 2,4-dichlorobenzyl oxime motif has been validated as a privileged fragment for anticonvulsant activity. In an imidazolylchromanone series, O-(2,4-dichlorobenzyl) oximes 8a and 20a significantly delayed the onset of PTZ-evoked seizures at a dose of 30 mg/kg in kindled animals, proving the fragment's role in CNS activity [1].

PTZ Seizure Model

Class-level inference

Analog 8a delayed seizure onset at 30 mg/kg

PTZ-kindling model in mice

Supports CNS model-response interpretation for 2,4-dichlorobenzyl oximes

Inferred from class SAR; direct testing on target compound absent

Evidence Dimension	In vivo anticonvulsant efficacy
Target Compound Data	No direct data available.
Comparator Or Baseline	O-(2,4-dichlorobenzyl) oxime analog 8a: significantly effective at delaying seizure onset at 30 mg/kg in PTZ-kindling model.
Quantified Difference	Not calculable for the target compound; the significance of the 2,4-dichlorobenzyl group is inferred from the class SAR.
Conditions	In vivo PTZ-kindling model of epilepsy in mice.

Why This Matters

For a neuroscience researcher seeking novel anticonvulsant scaffolds, the presence of this validated fragment in 477863-03-9 provides a strong rationale for its inclusion in a focused screening library over other benzyl oxime ethers.

• [1] Emami, S., et al. 'Imidazolylchromanone oxime ethers as potential anticonvulsant agents: Anticonvulsive evaluation in PTZ-kindling model of epilepsy and SAR study.' Bioorg. Med. Chem. 2011, 19(2), 746-56. View Source

High-Impact Application Scenarios for Procuring CAS 477863-03-9

Focused Library Synthesis for FabH-Targeted Antibacterial Discovery

Given the validated role of the 2,4-dichlorobenzyl oxime group in FabH inhibition [1], 477863-03-9 is an ideal advanced intermediate. A medicinal chemistry team can rapidly derivatize the aldehyde-derived core to explore SAR around the privileged fragment, aiming to identify novel leads with MIC values in the low µg/mL range against resistant bacterial strains.

Probe Design for CNS Target Engagement Studies

The compound’s predicted high lipophilicity and the established CNS activity of its sub-structure [1] make it a strong candidate for developing a chemical probe. Researchers can leverage the (E)-configured scaffold to design a tool compound with good brain permeability to investigate a novel neurological target implicated in seizure or other CNS disorders.

SAR Expansion of Ion Channel Modulators

The O-(2,4-dichlorobenzyl) oxime functionality is known to interact with biological targets relevant to anticonvulsant therapy [1]. 477863-03-9 can be used as a building block to create a small, focused library to explore the chemical space around this functional group, seeking compounds with improved potency and selectivity for specific ion channels compared to existing fragments.

Development of Novel Halogen-Enriched Ligands for Crystallography

The presence of two chlorine atoms provides an anomalous scattering signal for X-ray crystallography [1]. A structural biology group can use this compound, or a close derivative, for soaking experiments to determine the high-resolution binding mode of an oxime ether scaffold on a protein target, a method not feasible with the non-halogenated parent oxime.

Application

Selection Property

Validation Focus

Antibacterial SAR studies

Structural class with reported 2,4-dichlorobenzyl oxime fragment

MIC endpoint context and FabH inhibition interpretation

CNS probe design

High predicted lipophilicity and privileged anticonvulsant fragment

CNS permeability and seizure-model endpoint review

Ion channel modulator exploration

O-(2,4-dichlorobenzyl) oxime as recognized motif

Ion channel and seizure-model endpoint validation

Halogen-enriched crystallography

Two chlorine atoms for anomalous scattering signal

Soaking-based binding mode determination

• [1] Molecules. 2023, 28(13), 5041. 'A Review of Biologically Active Oxime Ethers.' View Source